![molecular formula C17H16N2O3S B4193972 N-(1,3-benzodioxol-5-ylmethyl)-2-(benzylamino)-2-thioxoacetamide](/img/structure/B4193972.png)
N-(1,3-benzodioxol-5-ylmethyl)-2-(benzylamino)-2-thioxoacetamide
Overview
Description
N-(1,3-benzodioxol-5-ylmethyl)-2-(benzylamino)-2-thioxoacetamide, also known as BZMT, is a chemical compound that has been extensively studied for its potential use in various scientific research applications. BZMT is a thioxoacetamide derivative that has shown promise in the fields of medicinal chemistry, biochemistry, and pharmacology.
Scientific Research Applications
N-(1,3-benzodioxol-5-ylmethyl)-2-(benzylamino)-2-thioxoacetamide has been extensively studied for its potential use in various scientific research applications. One of the most promising areas of research for this compound is in the field of medicinal chemistry. This compound has been shown to have potent antitumor activity in vitro and in vivo, making it a potential candidate for the development of new cancer therapies. This compound has also been shown to have antibacterial and antifungal activity, making it a potential candidate for the development of new antibiotics.
Mechanism of Action
The mechanism of action of N-(1,3-benzodioxol-5-ylmethyl)-2-(benzylamino)-2-thioxoacetamide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. This compound has been shown to inhibit the activity of the enzyme carbonic anhydrase, which is involved in the regulation of pH in the body. This compound has also been shown to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the regulation of neurotransmitter activity in the brain.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In addition to its antitumor, antibacterial, and antifungal activity, this compound has also been shown to have anti-inflammatory and antioxidant activity. This compound has been shown to reduce the production of inflammatory cytokines and to scavenge free radicals, which can cause cellular damage.
Advantages and Limitations for Lab Experiments
N-(1,3-benzodioxol-5-ylmethyl)-2-(benzylamino)-2-thioxoacetamide has several advantages for use in lab experiments. It is relatively easy to synthesize and has been optimized for high yields and purity. This compound has also been extensively studied for its potential use in various scientific research applications, making it a valuable compound for researchers. However, there are also limitations to the use of this compound in lab experiments. This compound is a potent inhibitor of various enzymes and signaling pathways, which can make it difficult to interpret experimental results. Additionally, the mechanism of action of this compound is not fully understood, which can make it difficult to design experiments that target specific pathways or enzymes.
Future Directions
There are several future directions for research on N-(1,3-benzodioxol-5-ylmethyl)-2-(benzylamino)-2-thioxoacetamide. One area of research is the development of new cancer therapies based on the antitumor activity of this compound. Researchers are also exploring the use of this compound as a potential antibiotic or antifungal agent. Another area of research is the elucidation of the mechanism of action of this compound, which could lead to the development of new drugs that target specific enzymes or signaling pathways. Finally, researchers are exploring the use of this compound as a tool for studying the regulation of pH and neurotransmitter activity in the body.
properties
IUPAC Name |
N-(1,3-benzodioxol-5-ylmethyl)-2-(benzylamino)-2-sulfanylideneacetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N2O3S/c20-16(17(23)19-9-12-4-2-1-3-5-12)18-10-13-6-7-14-15(8-13)22-11-21-14/h1-8H,9-11H2,(H,18,20)(H,19,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HODGYNCKSMBSAI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)CNC(=O)C(=S)NCC3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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